1,3-dimethyl-7-neopentyl-5-((4-(trifluoromethyl)benzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-(2,2-dimethylpropyl)-1,3-dimethyl-5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H23F3N4O2S/c1-20(2,3)10-14-25-16-15(18(29)28(5)19(30)27(16)4)17(26-14)31-11-12-6-8-13(9-7-12)21(22,23)24/h6-9H,10-11H2,1-5H3
• InChI Key: OSLMFCZDOYSJLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1=NC2=C(C(=N1)SCC3=CC=C(C=C3)C(F)(F)F)C(=O)N(C(=O)N2C)C
• Molecular Formula: C21H23F3N4O2S
• Molecular Weight: 452.5 g/mol
• CAS No.: 896677-48-8

Description

1,3-dimethyl-7-neopentyl-5-((4-(trifluoromethyl)benzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H23F3N4O2S and its molecular weight is 452.5. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Methods

Research has delved into innovative synthesis methods for pyrimidine derivatives, highlighting their significance in scientific exploration. For instance, a study reports an efficient synthesis approach for pyridine-pyrimidines and their bis-derivatives using triazine diphosphonium hydrogen sulfate ionic liquid supported on functionalized nanosilica as a catalyst. This method emphasizes reusability, environmental friendliness, and high yield, underscoring the compound's versatile application potential in material science and catalysis (Rahmani et al., 2018).

Photophysical Properties and Applications

Another aspect of scientific research focuses on the photophysical properties of pyrimidine derivatives. A study on pyrimidine-phthalimide derivatives illustrates their application as solid-state fluorescence emitters and colorimetric pH sensors. These derivatives exhibit twisted geometries and solvatochromism, enabling their use in sensing technologies and molecular electronics (Yan et al., 2017).

Heterocyclic Compound Synthesis

The synthesis and functionalization of heterocyclic compounds based on pyrimidine backbones are significant for developing new pharmaceuticals and materials. For example, research on the synthesis of dihydropyrido[2,3-d]pyrimidine-2,4-diones demonstrates the versatility of pyrimidine derivatives in generating structurally diverse molecules. This work highlights the environmental benefits and the simplicity of the synthesis process (Verma & Jain, 2012).

Antibacterial Applications

Moreover, pyrimidine derivatives have been evaluated for their antibacterial efficacy. A study synthesizing 5,5′-(arylmethylene)bis[1,3-dimethyl-6-(methylamino)pyrimidine-2,4(1H,3H)-diones] tested these compounds against various bacterial strains, showing some exceeded the antibacterial activity of reference drugs like ampicillin. This research opens avenues for developing new antibacterial agents and contributes to combating antibiotic resistance (Shukla et al., 2019).